4-Bromo-9,9-diphenyl-9H-fluorene
Overview
Description
4-Bromo-9,9-diphenyl-9H-fluorene is a chemical compound with the CAS Number: 713125-22-5 . It is a solid substance that appears as a white to light yellow powder or crystal . The molecular weight of this compound is 397.31 .
Synthesis Analysis
The synthesis of 4-Bromo-9,9-diphenyl-9H-fluorene typically involves the following steps :Molecular Structure Analysis
The molecular formula of 4-Bromo-9,9-diphenyl-9H-fluorene is C25H17Br . The InChI code is 1S/C25H17Br/c26-23-17-9-16-22-24 (23)20-14-7-8-15-21 (20)25 (22,18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-17H .Chemical Reactions Analysis
4-Bromo-9,9-diphenyl-9H-fluorene belongs to the group of cyclic compounds and it has high thermal stability . It can be used in devices with high temperatures .Physical And Chemical Properties Analysis
4-Bromo-9,9-diphenyl-9H-fluorene is a solid substance that appears as a white to light yellow powder or crystal . It has a high thermal stability .Scientific Research Applications
Liquid Crystals
The rigid and planar structure of 4-Bromo-9,9-diphenyl-9H-fluorene makes it suitable for the synthesis of liquid crystal materials, which are used in displays and advanced optical applications.
Each application leverages the unique properties of 4-Bromo-9,9-diphenyl-9H-fluorene, such as its thermal stability, electronic characteristics, and ability to undergo chemical modifications, to serve a specific purpose in scientific research and technological development .
Safety And Hazards
properties
IUPAC Name |
4-bromo-9,9-diphenylfluorene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17Br/c26-23-17-9-16-22-24(23)20-14-7-8-15-21(20)25(22,18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-17H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBWATBVKPGTOTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2(C3=C(C4=CC=CC=C42)C(=CC=C3)Br)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40857050 |
Source
|
| Record name | 4-Bromo-9,9-diphenyl-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40857050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
397.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-9,9-diphenyl-9H-fluorene | |
CAS RN |
713125-22-5 |
Source
|
| Record name | 4-Bromo-9,9-diphenyl-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40857050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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